Cas no 503464-99-1 (2'-Methoxy-5'-(trifluoromethyl)acetophenone)

2'-Methoxy-5'-(trifluoromethyl)acetophenone is a fluorinated aromatic ketone derivative characterized by its methoxy and trifluoromethyl substituents. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of the electron-withdrawing trifluoromethyl group enhances its reactivity in nucleophilic and electrophilic substitution reactions, while the methoxy moiety contributes to its solubility and stability. Its well-defined structure and functional groups make it valuable for constructing complex molecular frameworks. The compound is typically handled under standard laboratory conditions, with attention to compatibility in reactions involving sensitive reagents or catalysts.
2'-Methoxy-5'-(trifluoromethyl)acetophenone structure
503464-99-1 structure
Product Name:2'-Methoxy-5'-(trifluoromethyl)acetophenone
CAS No:503464-99-1
MF:C10H9F3O2
MW:218.172473669052
MDL:MFCD09832300
CID:860204
PubChem ID:9942601
Update Time:2025-10-29

2'-Methoxy-5'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Methoxy-5-trifluoromethylphenyl)ethanone
    • 1-(2-Methoxy-5-trifluoromethyl-phenyl)-ethanone
    • 2'-Methoxy-5'-(trifluoromethyl)acetophenone
    • 1-(2-Hydroxy-5-trifluoromethyl-phenyl)-ethanone
    • 1-(2-methoxy-5-(trifluoromethyl)phenyl)ethanone
    • 1-[2-methoxy-5-(trifluoromethyl)phenyl]Ethanone
    • 2′-Methoxy-5′-(trifluoromethyl)acetophenone
    • JS-4591
    • SB37378
    • AKOS015956628
    • MFCD09832300
    • 2'-Methoxy-5-(trifluoromethyl)acetophenone
    • Ethanone, 1-[2-methoxy-5-(trifluoromethyl)phenyl]-
    • 2'-methoxy-5'-trifluoromethyl-acetophenone
    • SCHEMBL320173
    • 503464-99-1
    • CS-0188339
    • F13148
    • FT-0647146
    • EN300-2007171
    • 1-[2-methoxy-5-(trifluoromethyl)phenyl]ethan-1-one
    • DTXSID00433137
    • SY228692
    • 2 inverted exclamation mark -Methoxy-5 inverted exclamation mark -(trifluoromethyl)acetophenone
    • MDL： MFCD09832300
    • Inchi： 1S/C10H9F3O2/c1-6(14)8-5-7(10(11,12)13)3-4-9(8)15-2/h3-5H,1-2H3
    • InChI Key： FPJNPSGNLVIBBS-UHFFFAOYSA-N
    • SMILES： FC(C1=CC=C(C(C(C)=O)=C1)OC)(F)F

Computed Properties

  • Exact Mass: 218.05500
  • Monoisotopic Mass: 218.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 44-45 ºC
  • Boiling Point: 230.1±40.0 ºC (760 Torr),
  • Flash Point: 90.5±22.2 ºC,
  • Solubility: Very slightly soluble (0.21 g/l) (25 º C),
  • PSA: 26.30000
  • LogP: 2.91660

2'-Methoxy-5'-(trifluoromethyl)acetophenone Pricemore >>

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2'-Methoxy-5'-(trifluoromethyl)acetophenone Production Method

2'-Methoxy-5'-(trifluoromethyl)acetophenone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:503464-99-1)2'-Methoxy-5'-(trifluoromethyl)acetophenone
Order Number:A949901
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:05
Price ($):523.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:503464-99-1)2'-Methoxy-5'-(trifluoromethyl)acetophenone
A949901
Purity:99%
Quantity:25g
Price ($):523.0
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